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Compound of Interest

Compound Name: (R)-WM-586

Cat. No.: B12381760 Get Quote

Essential Safety and Handling Guide for (R)-WM-
586
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of the WDR5 inhibitor, (R)-WM-586. This document

provides immediate access to critical safety protocols and logistical information to ensure a

safe laboratory environment and maintain chemical integrity.

(R)-WM-586, a potent and selective inhibitor of the WDR5-MYC interaction, is a valuable tool in

cancer research. Adherence to strict safety measures is paramount when handling this

compound. The following guidelines are based on the safety data sheet for similar chemical

compounds and general laboratory safety best practices.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling (R)-WM-586 to

minimize exposure and ensure personal safety.[1][2]
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Protection Type Required Equipment Specifications

Eye Protection
Safety goggles with side-

shields

Must be worn at all times in the

laboratory to protect against

splashes.

Hand Protection Protective gloves

Chemical-resistant nitrile

gloves are recommended.

Change gloves immediately if

contaminated.

Body Protection Impervious clothing
A laboratory coat is required.

Ensure it is fully buttoned.

Respiratory Protection Suitable respirator

Use in a well-ventilated area. A

respirator may be necessary

for handling large quantities or

if there is a risk of

aerosolization.

Immediate Safety and First Aid
Emergency procedures for accidental exposure to (R)-WM-586 are outlined below.[1][2]
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Skin Contact

Remove contaminated clothing. Wash skin with

soap and water for at least 15 minutes. Seek

medical attention if irritation develops.

Inhalation

Move to fresh air. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Seek medical attention.

Ingestion

Do NOT induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Operational Plan: Handling and Storage
Proper handling and storage are crucial for maintaining the stability and efficacy of (R)-WM-
586.

Handling:
Ventilation: Handle (R)-WM-586 in a well-ventilated area, preferably in a chemical fume

hood.[1]

Avoid Contact: Avoid direct contact with skin, eyes, and clothing.[1]

Aerosol Formation: Avoid dust and aerosol formation.[1]

Storage:
Temperature: Store the compound at -20°C for long-term storage (up to 2 years).[1]

Container: Keep the container tightly sealed.[1]
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Environment: Store in a cool, well-ventilated area away from direct sunlight and sources of

ignition.[1]

Disposal Plan
All waste containing (R)-WM-586 must be treated as hazardous chemical waste and disposed

of according to institutional and local regulations.

Contaminated Materials: Absorb any spills with an inert material (e.g., diatomite, universal

binders) and place in a sealed container for disposal.[1]

Decontamination: Decontaminate surfaces and equipment that have come into contact with

the compound by scrubbing with alcohol.[1]

Waste Collection: Collect all waste in a designated, labeled, and sealed container for

hazardous chemical waste.

Experimental Workflow for Handling (R)-WM-586
The following diagram illustrates the standard workflow for safely handling (R)-WM-586 in a

laboratory setting.
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Allow Compound to Equilibrate to Room Temperature

Weigh and Prepare Solution as per Protocol

Decontaminate Workspace and Equipment Return (R)-WM-586 to -20°C Storage

Dispose of Waste in Designated Hazardous Waste Container

Remove and Dispose of PPE Properly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of (R)-WM-586.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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